Cas no 23283-97-8 ((+)-Isomenthol)

• Product Name: (+)-Isomenthol
• CAS No: 23283-97-8
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD00062984
• CID: 275717
• PubChem ID: 329747910
• Update Time: 2025-04-19

(+)-Isomenthol Chemical and Physical Properties

Names and Identifiers

• Isomenthol
• 5-methyl-2-(1-methylethyl)-,[1s-(1alpha,2beta,5beta)]-cyclohexano
• ISOMENTHOL, D-
• (1S,2R,5R)-(+)-2-ISOPROPYL-5-METHYLCYCLOHEXANOL
• (1R,3S,4R)-P-MENTHAN-3-OL
• (+)-Isomenthol
• (1S,2R,5R)-(+)-Isomenthol
• Cyclohexanol,5-methyl-2-(1-methylethyl)-, (1S,2R,5R)-
• (1S,2R,5R)-2-Isopropyl-5-methylcyclohexanol
• d-Isomenthol
• (1S,2R,5R)-5-Methyl-2-(1-methylethyl)cyclohexanol
• YAA28397
• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, (1S,2R,5R)-
• AKOS007929949
• RCZ2YJZ08S
• NOOLISFMXDJSKH-BBBLOLIVSA-N
• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, (1S-(1alpha,2beta,5beta))-
• CYCLOHEXANOL, 5-METHYL-2-(1-METHYLETHYL)-, (1S-(1.ALPHA.,2.BETA.,5.BETA.))-
• 89-78-1
• Isomenthol, (+)-
• MFCD00062984
• MENTHOL, trans-1,3,cis-1,4-, (+)-
• SCHEMBL677675
• 23283-97-8
• (1S-(1alpha,2beta,5beta))-5-Methyl-(1-isopropyl)cyclohexan-2-ol
• CHEMBL1907990
• EN300-133570
• 63903-52-6
• Q27288059
• EINECS 245-554-6
• NS00114003
• DTXSID00885233
• MENTHOL, (1R,3S,4R)-(+)-
• (1S,2R,5R)-5-methyl-2-propan-2-ylcyclohexan-1-ol
• CS-0133869
• (1S,2R,5R)-(+)-Isomenthol, analytical standard
• Z1201618593
• UNII-RCZ2YJZ08S
• (1S,2R,5R)-(+)-Isomenthol, primary pharmaceutical reference standard
• (1S,2R,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXAN-1-OL
• DL-Menthol ,(S)
• (1S,2R,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-ol
• G77755

• MDL： MFCD00062984
• Inchi： 1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9-,10+/m1/s1
• InChI Key： NOOLISFMXDJSKH-BBBLOLIVSA-N
• SMILES： O[C@H]1C[C@H](C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Monocyclic monoterpenoids, stereoisomers of menthol.2. density (g/ml, 25/4 ℃)
• Density: 0.890±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 77-83 °C (lit.)
• Boiling Point: 218-219 °C(lit.)
• Flash Point: 93.3±0.0 ºC,
• Refractive Index: 1.4590 (estimate)
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.43950
• Optical Activity: [α]20/D 25.5±2.0°, c = 0.5 in ethanol
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(+)-Isomenthol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids